2-[(2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}ethan-1-one

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C21H25N3O4/c1-14-22-9-7-18(23-14)27-16-8-10-24(12-16)19(25)13-26-17-6-4-5-15-11-21(2,3)28-20(15)17/h4-7,9,16H,8,10-13H2,1-3H3
• InChI Key: GCSWIRFEAYVIDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(C2)C(=O)COC3=CC=CC4=C3OC(C4)(C)C
• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol

Description

The study and synthesis of complex organic molecules, including various heterocyclic compounds and functional groups, are crucial in the development of new materials, pharmaceuticals, and understanding biological processes. The specific chemical compound you mentioned involves a combination of benzofuran, pyrimidinyl, and pyrrolidinyl groups, which are common in medicinal chemistry and organic synthesis due to their interesting chemical and physical properties.

Synthesis Analysis

The synthesis of complex organic molecules often involves multi-step reactions, including the formation of heterocycles, functionalization, and coupling reactions. For example, Lewis acid-catalyzed synthesis techniques have been used to create benzofurans and tetrahydrobenzofurans from precursors like acrolein dimer and dicarbonyl compounds, showcasing methods that might be relevant to synthesizing the target molecule (Huang et al., 2019).

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be a novel compound. Its activity would depend on its interactions with biological targets, which are currently unknown.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.

Future Directions

The future directions for research on this compound could include determining its physical and chemical properties, synthesizing the compound, studying its reactivity, and investigating its potential biological activity. It could also be interesting to explore its potential applications in various fields such as medicinal chemistry, materials science, or synthetic chemistry.